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Compound of Interest

4-Fluoro-D-phenylalanine
Compound Name:
hydrochloride

Cat. No.: B045540

Comprehensive Safety and Handling Guide: 4-
Fluoro-D-phenylalanine Hydrochloride

This guide provides essential safety, handling, and disposal protocols for 4-Fluoro-D-
phenylalanine hydrochloride, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Fluoro-D-phenylalanine hydrochloride is
presented below. This information is crucial for safe handling and storage.
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Property Value Citations
Molecular Formula CoH11CIFNO2 [1]
Molecular Weight 219.64 g/mol [1]
Appearance White powder or shiny flakes [1]

Melting Point 245 °C (decomposes) [2][3]

Slightly soluble in water (< 1
mg/mL at 70°F). Soluble in

Solubility DMSO (55 mg/mL), [1][4115]
Chloroform, Dichloromethane,

Ethyl Acetate, Acetone.

Optical Activity [0]23/D +11°, ¢ =1in H20 [2][3]

Store in a cool, dry, well-
ventilated place.

Storage Temperature [5][6]
Recommended storage at

-20°C for long-term stability.

Hazard Identification and Personal Protective
Equipment (PPE)

While comprehensive toxicological data for 4-Fluoro-D-phenylalanine hydrochloride is
limited, it is classified as acutely toxic if swallowed.[2][3] Due to the presence of a fluorine atom,
caution is advised, and handling procedures for similar fluorinated compounds should be
considered.[1]

GHS Hazard Classification

e Pictogram: GHSO06 (Skull and Crossbones)[2][3]
» Signal Word: Danger[2][3]
e Hazard Statements: H301 (Toxic if swallowed)[2][3]

o Precautionary Statements: P264, P270, P301 + P310, P405, P501[2][3]
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Recommended Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to minimize exposure and ensure a safe laboratory

environment.

PPE Category

Specification

Rationale

Citations

Eye Protection

Chemical safety
goggles or a face
shield.

Protects eyes from
dust particles and
potential splashes of

solutions.

[7](8]

Hand Protection

Nitrile gloves. For
prolonged or repeated
contact, consider

double-gloving.

Provides a barrier

against skin contact.

[7](8]

Respiratory Protection

NIOSH-approved N95
respirator or

equivalent.

Prevents inhalation of
the powdered
compound, especially
during weighing and

transfer.

[7](8]

Body Protection

Standard laboratory

coat.

Protects skin and
personal clothing from

contamination.

[7](8]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing exposure risks and

maintaining the integrity of the compound.

Experimental Workflow for Handling 4-Fluoro-D-
phenylalanine hydrochloride
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Preparation

Don appropriate PPE (gloves, lab coat, safety goggles, respirator)

\ 4

Work within a certified chemical fume hood

A

Prepare a clean, designated workspace

\ 4

Have spill cleanup materials readily available

Proceed to Handling

Hangling
\

Use a dedicated, clean spatula for transfer

\ 4

Carefully open the container

A

Weigh the desired amount onto weighing paper or into a suitable container

\ 4

Slowly add the solid to the solvent to avoid splashing

Proceed to Post-Handling

Post-Handling
\

Securely close the main container

\ 4

Clean and decontaminate all reusable equipment

A

Dispose of contaminated disposable items as hazardous waste

\ 4

Wash hands thoroughly after completing the task

Click to download full resolution via product page

Caption: Workflow for safe handling of 4-Fluoro-D-phenylalanine hydrochloride.
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First Aid Measures

In case of exposure, immediate action is crucial.

Exposure Route

First Aid Procedure

Citations

Ingestion

If swallowed, immediately call
a POISON CENTER or

doctor/physician. Rinse mouth.

[9]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice/attention.

[9]

Skin Contact

Wash with plenty of soap and
water. If skin irritation occurs,
get medical advice/attention.
Take off contaminated clothing

and wash it before reuse.

[°]

Inhalation

Remove person to fresh air
and keep comfortable for
breathing. Call a POISON
CENTER or doctor/physician if

you feel unwell.

[9]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination

and accidental exposure.

Spill Response

o Small Spills: For solid material, dampen with an inert solvent (e.g., toluene) to prevent dust

formation.[10] Carefully transfer the dampened material to a suitable, sealed container for
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disposal.[10] Use absorbent paper dampened with the solvent to clean up any remaining
material.[10]

o Large Spills: Evacuate the area and increase ventilation. Prevent the spill from entering
drains.[11] Wear appropriate PPE, including respiratory protection.[11]

o Decontamination: Solvent-wash all contaminated surfaces, followed by washing with a soap
and water solution.[10]

Disposal Protocol

As a halogenated organic compound, 4-Fluoro-D-phenylalanine hydrochloride and any
contaminated materials must be disposed of as hazardous waste.

Waste Segregation

Contaminated Solid Waste (gloves, weighing paper, etc.) Unused Solutions

/ Containment
Y

Designated, labeled hazardous waste container for halogenated organic liquids

Final Disposal
\

Consult Institutional Environmental Health & Safety (EHS) for specific guidelines

.

Dispose through an authorized hazardous waste disposal facility

Expired/Unused Solid Compound

Designated, labeled hazardous waste container for halogenated organic solids Original or suitable, labeled waste container

Click to download full resolution via product page

Caption: Disposal plan for 4-Fluoro-D-phenylalanine hydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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